2-[2-(Tert-butylsulfanyl)ethyl]piperidine

• Molecular Formula: C11H23NS
• Molecular Weight: 201.37 g/mol
• IUPAC Name: 2-(2-tert-butylsulfanylethyl)piperidine
• InChI: InChI=1S/C11H23NS/c1-11(2,3)13-9-7-10-6-4-5-8-12-10/h10,12H,4-9H2,1-3H3
• InChI Key: DCTGUUZXRJRXMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SCCC1CCCCN1

Description

2-[2-(Tert-butylsulfanyl)ethyl]piperidine is a piperidine derivative featuring a tert-butylsulfanyl-ethyl substituent at the 2-position of the piperidine ring. Piperidine derivatives are widely studied for their biological activity, particularly as enzyme inhibitors or receptor modulators, owing to the basicity of the piperidine nitrogen and the steric/electronic effects of substituents . The tert-butylsulfanyl group in this compound introduces significant hydrophobicity and steric bulk, which may influence solubility, metabolic stability, and target binding compared to smaller or polar substituents.

Preparation Methods

The synthesis of 2-[2-(Tert-butylsulfanyl)ethyl]piperidine involves several steps. One common method includes the reaction of piperidine with tert-butylsulfanyl ethyl halide under controlled conditions . The reaction typically requires a solvent such as dichloromethane and a base like potassium carbonate to facilitate the reaction. The mixture is stirred at room temperature for several hours, followed by purification through column chromatography to obtain the desired product .

Chemical Reactions Analysis

2-[2-(Tert-butylsulfanyl)ethyl]piperidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or m-chloroperbenzoic acid, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the formation of the corresponding thiol.

Substitution: Nucleophilic substitution reactions can occur with halides or other electrophiles, leading to the formation of various substituted derivatives.

Scientific Research Applications

Based on the search results, here's what is known about the applications of 2-[2-(tert-butylsulfanyl)ethyl]piperidine:

Overview
2-[2-(tert-butylsulfanyl)ethyl]piperidine is a chemical compound with the molecular formula C11H23NS . It is also referred to as 2-[2-(tert-butylthio)ethyl)piperidine . AChemBlock offers this compound as a novel building block for research purposes .

Basic Information

• CAS Number: 1249425-80-6
• Molecular Weight: 201.37
• Purity: 97%

Potential Research Applications
While the search results do not provide specific applications or case studies for 2-[2-(tert-butylsulfanyl)ethyl]piperidine, they do indicate its potential use as a building block in chemical research . Building blocks are chemical compounds that are used as starting materials for the synthesis of more complex molecules. The presence of a tert-butylsulfanyl group and a piperidine ring in the molecule suggests it could be used in various applications, such as:

• Pharmaceutical Chemistry: As a building block for synthesizing new drug candidates . Piperidine rings are common structural motifs in many pharmaceuticals.
• Materials Science: In the creation of new materials with specific properties . The sulfur-containing group could influence the material's chemical or physical characteristics.
• Agrochemicals: As a component in the synthesis of novel pesticides or herbicides.

Mechanism of Action

The mechanism of action of 2-[2-(Tert-butylsulfanyl)ethyl]piperidine involves its interaction with specific molecular targets. For instance, piperidine derivatives are known to interact with cholinesterase receptors, inhibiting their activity . This interaction is facilitated by the binding of the piperidine moiety to the catalytic site of the enzyme, leading to the inhibition of its function .

Comparison with Similar Compounds

b. Physicochemical Properties

• Lipophilicity : The tert-butylsulfanyl group likely confers higher logP (lipophilicity) compared to methylsulfanyl or imidazole substituents. This property may enhance blood-brain barrier penetration, a desirable trait for central nervous system-targeted drugs.
• Solubility : Polar groups like imidazole () improve aqueous solubility, whereas tert-butylsulfanyl may reduce it, necessitating formulation adjustments.

Biological Activity

2-[2-(Tert-butylsulfanyl)ethyl]piperidine is a compound of increasing interest in medicinal chemistry due to its structural features that may confer significant biological activities. This article explores the compound’s biological activity, focusing on its pharmacological effects, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-[2-(Tert-butylsulfanyl)ethyl]piperidine is $C_{12}H_{23}NS$. The compound features a piperidine ring, which is a common scaffold in many pharmaceuticals, and a tert-butylsulfanyl group that may influence its biological interactions.

Property	Value
Molecular Formula	C12H23NS
Molecular Weight	227.38 g/mol
IUPAC Name	2-[2-(tert-butylsulfanyl)ethyl]piperidine

Antimicrobial Activity

Recent studies have indicated that piperidine derivatives exhibit significant antimicrobial properties. For instance, compounds similar to 2-[2-(Tert-butylsulfanyl)ethyl]piperidine have been shown to inhibit the growth of various bacterial strains, including resistant strains of Staphylococcus aureus and Escherichia coli . The mechanism often involves disruption of bacterial cell membranes or interference with metabolic pathways.

Antifungal Activity

Piperidine derivatives have also been evaluated for their antifungal activity. Specifically, research has demonstrated that certain piperidine-based compounds can effectively target Candida auris, a pathogen known for its resistance to multiple antifungal agents. These compounds induce apoptosis in fungal cells, leading to cell cycle arrest and membrane disruption . The minimum inhibitory concentrations (MIC) for effective derivatives ranged from 0.24 to 0.97 μg/mL, indicating potent antifungal properties .

Structure-Activity Relationship (SAR)

Understanding the SAR of piperidine derivatives is crucial for predicting their biological activity. Modifications to the piperidine ring or substituents can significantly alter their pharmacological profiles. For example, the introduction of bulky groups such as tert-butyl can enhance lipophilicity and potentially improve membrane permeability, leading to increased biological activity .

Key Findings from SAR Studies:

• Substituent Effects: Bulky substituents at the sulfur atom enhance antimicrobial activity.
• Ring Modifications: Alterations in the piperidine ring can influence receptor binding affinity and selectivity.
• Functional Group Variations: Different functional groups attached to the piperidine scaffold can lead to diverse therapeutic effects.

Case Studies

• Antimicrobial Efficacy: A study evaluated a series of piperidine derivatives against E. coli and S. aureus, revealing that modifications similar to those found in 2-[2-(Tert-butylsulfanyl)ethyl]piperidine resulted in enhanced antimicrobial properties.
• Antifungal Activity Against C. auris: In vitro studies showed that specific piperidine derivatives could disrupt fungal membranes and induce apoptosis, highlighting their potential as antifungal agents.
• Neuroprotective Potential: Research on related compounds suggests that analogs may protect against oxidative stress-induced neuronal damage by modulating calcium influx through voltage-gated calcium channels .

Q & A

Q. What are the critical considerations for synthesizing 2-[2-(tert-butylsulfanyl)ethyl]piperidine in a laboratory setting?

Methodological Answer: Synthesis requires careful optimization of reaction conditions (e.g., solvent choice, temperature, and stoichiometry) to minimize side reactions. For piperidine derivatives, tert-butylsulfanyl groups may introduce steric hindrance, necessitating stepwise approaches. Use Design of Experiments (DoE) to systematically evaluate variables like catalyst loading and reaction time . For example, fractional factorial designs can reduce the number of trials while identifying significant parameters. Purification techniques (e.g., column chromatography or recrystallization) should be validated using spectroscopic data (NMR, IR) to confirm structural integrity .

Q. How can spectroscopic techniques (NMR, IR, MS) be optimized to characterize this compound?

Methodological Answer:

• NMR : Prioritize $^1$H and $^13$C NMR to confirm the piperidine ring conformation and tert-butylsulfanyl group placement. Use deuterated solvents (e.g., CDCl$_3$) to avoid signal interference.
• IR : Focus on sulfur-related bands (e.g., C-S stretching at ~600–700 cm$^{-1}$) and tertiary amine peaks (~3300 cm$^{-1}$).
• MS : High-resolution mass spectrometry (HRMS) should verify molecular ion peaks and fragmentation patterns. Cross-reference spectral data with computational predictions (e.g., density functional theory for IR/NMR shifts) to resolve ambiguities .

Advanced Research Questions

Q. What computational strategies are effective in predicting the reactivity of 2-[2-(tert-butylsulfanyl)ethyl]piperidine in novel reactions?

Methodological Answer: Combine quantum chemical calculations (e.g., DFT for transition-state analysis) and reaction path search algorithms to model potential reaction mechanisms. For instance, study the steric effects of the tert-butylsulfanyl group on nucleophilic substitution or oxidation reactions. Use software like Gaussian or ORCA for simulations, and validate results against experimental kinetics data . Machine learning models trained on piperidine reaction databases can predict regioselectivity or byproduct formation .

Q. How can researchers resolve contradictions in experimental data regarding reaction kinetics or product yields?

Methodological Answer:

• Data Triangulation : Cross-check results using multiple analytical methods (e.g., HPLC for purity, GC-MS for volatile byproducts).
• Error Analysis : Quantify uncertainties in measurement tools (e.g., ±2% for HPLC peak integration) and propagate errors statistically.
• Controlled Replication : Repeat experiments under identical conditions to isolate variables. If discrepancies persist, revisit the reaction mechanism using isotopic labeling (e.g., $^{13}$C tracing) or in-situ spectroscopy (e.g., FTIR monitoring) . Advanced statistical tools like Bayesian inference can reconcile conflicting datasets by weighting evidence based on reliability .

Q. What advanced statistical methods are suitable for optimizing reaction conditions for this compound?

Methodological Answer:

• Response Surface Methodology (RSM) : Model nonlinear relationships between variables (e.g., temperature, pH) and output (yield). Central Composite Designs (CCD) are ideal for identifying optimal conditions .
• Machine Learning : Train algorithms on historical reaction data to predict optimal solvent-catalyst combinations. Feature engineering should prioritize variables like steric parameters and electronic effects of the tert-butylsulfanyl group .
• Sensitivity Analysis : Use Monte Carlo simulations to assess robustness of optimized conditions against parameter fluctuations .

Q. How can theoretical frameworks guide the integration of computational and experimental data for this compound?

Methodological Answer: Adopt ab initio or semi-empirical methods to generate hypotheses about reaction pathways. For example, compute activation energies for possible intermediates and compare with experimental Arrhenius plots. Use Marcus theory to analyze electron-transfer reactions involving sulfur-containing groups. Theoretical models should be iteratively refined using experimental feedback, ensuring alignment between predicted and observed outcomes .

Data Management and Methodological Rigor

Q. What protocols ensure data integrity and reproducibility in studies involving this compound?

Methodological Answer:

• Secure Data Storage : Use encrypted, version-controlled databases (e.g., LabArchives) with role-based access to prevent unauthorized modifications .
• Metadata Standards : Document experimental conditions (e.g., humidity, equipment calibration) using FAIR principles (Findable, Accessible, Interoperable, Reusable).
• Open Science Practices : Share raw data and computational scripts via repositories like Zenodo or Figshare to enable independent verification .

Q. How can researchers address ethical and safety concerns in handling sulfur-containing piperidine derivatives?

Methodological Answer:

• Risk Assessment : Evaluate toxicity via Ames testing or computational tools like ProTox-II.
• Waste Management : Neutralize reactive sulfur byproducts (e.g., oxidation to sulfones) before disposal. Follow institutional guidelines for hazardous waste .
• Ethical Reporting : Disclose limitations (e.g., small sample sizes in kinetic studies) and avoid data cherry-picking in publications .